Cas no 736115-18-7 ((2R)-1-(1-methyl-1H-imidazol-4-yl)propan-2-amine)

• Product Name: (2R)-1-(1-methyl-1H-imidazol-4-yl)propan-2-amine
• CAS No: 736115-18-7
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 559681
• PubChem ID: 10080479
• Update Time: 2025-04-19

(2R)-1-(1-methyl-1H-imidazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanamine,a,1-dimethyl-, (aR)-
• 1H-Imidazole-4-ethanamine,a,1-dimethyl-, (R)- (9CI)
• (2R)-1-(1-methylimidazol-4-yl)propan-2-amine
• 1H-Imidazole-4-ethanamine,alpha,1-dimethyl-,(R)-(9CI)
• (2R)-1-(1-methyl-1H-imidazol-4-yl)propan-2-amine
• DTXSID60435218
• 736115-18-7
• AG-G-91338
• EN300-1826447
• SCHEMBL867807
• AKOS006348992
• (R)-1-(1-METHYL-1H-IMIDAZOL-4-YL)PROPAN-2-AMINE

• Inchi： 1S/C7H13N3/c1-6(8)3-7-4-10(2)5-9-7/h4-6H,3,8H2,1-2H3/t6-/m1/s1
• InChI Key： HMKKPVLTZFFRFB-ZCFIWIBFSA-N
• SMILES： N1(C)C=NC(=C1)C[C@@H](C)N

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines